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Compound of Interest

Compound Name: Trisodium hexafluoroaluminate

Cat. No.: B083025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular properties of Sodium
Hexafluoroaluminate (Na3AIF6), a compound of significant interest in various scientific and

industrial fields.

Sodium Hexafluoroaluminate, an inorganic compound, is chemically represented by the
formula Na3AIF6.[1][2][3][4] This white, solid substance is also known by other names such as
Cryolite, Sodium Fluoroaluminate, and Trisodium Hexafluoroaluminate.[1][2][4] It is the
sodium salt of the hexafluoroaluminate ion (AIF63-).[1][3]

Molecular Composition and Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. For Sodium Hexafluoroaluminate, the calculation is based on the atomic
weights of Sodium (Na), Aluminum (Al), and Fluorine (F). The molecule consists of three
sodium atoms, one aluminum atom, and six fluorine atoms.

A summary of the atomic and molecular weights is presented in the table below for clear
reference and comparison.
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Atomic Weight ( Total Weight (
Element (Symbol) Number of Atoms

g/mol ) g/mol )
Sodium (Na) 3 22.990 68.970
Aluminum (Al) 1 26.982 26.982
Fluorine (F) 6 18.998 113.988

Total Molecular
Weight

209.940

The accepted molecular weight of Sodium Hexafluoroaluminate is approximately 209.94 g/mol

[L][2][4][5]

Molecular Structure Visualization

To illustrate the elemental composition of Sodium Hexafluoroaluminate, the following diagram
outlines the logical relationship between the elements within the molecule.

Sodium Hexafluoroaluminate

Molecular Formula: NasAlFe
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Elemental composition of Sodium Hexafluoroaluminate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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